Cas no 2850-92-2 (3,4-Pyridinediamine,5-bromo-N4-(2-phenylethyl)-, hydrochloride (1:1))
2850-92-2 structure
Product Name:3,4-Pyridinediamine,5-bromo-N4-(2-phenylethyl)-, hydrochloride (1:1)
CAS No:2850-92-2
MF:C13H15BrClN3
MW:328.63530087471
CID:257728
PubChem ID:24190383
Update Time:2025-04-19
3,4-Pyridinediamine,5-bromo-N4-(2-phenylethyl)-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Pyridinediamine,5-bromo-N4-(2-phenylethyl)-, hydrochloride (1:1)
- 5-bromo-4-N-(2-phenylethyl)pyridine-3,4-diamine,hydrochloride
- NSC107355
- NSC-107355
- DTXSID90637829
- 5-Bromo-N~4~-(2-phenylethyl)pyridine-3,4-diamine--hydrogen chloride (1/1)
- 2850-92-2
-
- Inchi: 1S/C13H14BrN3.ClH/c14-11-8-16-9-12(15)13(11)17-7-6-10-4-2-1-3-5-10;/h1-5,8-9H,6-7,15H2,(H,16,17);1H
- InChI Key: LSIODUIOJTZXTB-UHFFFAOYSA-N
- SMILES: BrC1=CN=CC(=C1NCCC1C=CC=CC=1)N.Cl
Computed Properties
- Exact Mass: 291.03722
- Monoisotopic Mass: 327.01379g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 219
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.9Ų
Experimental Properties
- PSA: 50.94
- LogP: 4.53710
3,4-Pyridinediamine,5-bromo-N4-(2-phenylethyl)-, hydrochloride (1:1) Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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